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Compound of Interest

Compound Name: Disodium citrate

Cat. No.: B093818

For Immediate Release

This technical guide provides an in-depth analysis of the solubility of disodium citrate in water
and ethanol. Designed for researchers, scientists, and professionals in drug development, this
document compiles quantitative data, detailed experimental protocols, and a visual
representation of the solubility determination workflow. Disodium citrate, a sodium acid salt of
citric acid, is utilized in various applications, including as an antioxidant, acidity regulator, and
sequestrant in the food and pharmaceutical industries.[1][2] In pharmaceutical formulations, it
can act as a buffering agent and a stabilizer.[3]

Core Data: Solubility Profile

The solubility of disodium citrate is a critical parameter for its application in various
formulations. The following table summarizes the quantitative solubility data in water and the
gualitative data in ethanol.
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Solvent Temperature (°C) Solubility Citation
26.31 g/100 mL

Water 20 [1][4]
(263.1 g/L)

approx. 52.3 g/100 mL

Water 20 [3]
(523 g/L)

Water 25 50 g/100 mL [4]

Ethanol (96%) Not Specified Practically Insoluble [11[4115]

Note: Discrepancies in reported aqueous solubility may arise from differences in experimental
methodologies and the hydration state of the disodium citrate used (e.g., sesquihydrate).

Experimental Protocol: Solubility Determination

The following is a generalized experimental protocol for determining the equilibrium solubility of
disodium citrate, based on the widely used shake-flask method.

Objective: To determine the saturation solubility of disodium citrate in a given solvent (water
or ethanol) at a specified temperature.

Materials:

« Disodium citrate (analytical grade)

e Solvent (deionized water or absolute ethanol)

e Thermostatically controlled shaker or water bath
o Calibrated analytical balance

e Volumetric flasks

e Centrifuge

e Syringe filters (e.g., 0.45 um PTFE)
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» Suitable analytical instrument for quantification (e.g., High-Performance Liquid
Chromatography with UV or conductivity detection, or gravimetric analysis)

Procedure:

e Preparation of Supersaturated Solution: Add an excess amount of disodium citrate to a
known volume of the solvent in a sealed container. This ensures that saturation is reached.

» Equilibration: Place the container in a thermostatically controlled shaker or water bath set to
the desired temperature. Agitate the mixture for a predetermined period (e.g., 24-48 hours)
to ensure that equilibrium is reached.

» Phase Separation: After equilibration, allow the solution to stand undisturbed at the constant
temperature to let the excess solid settle. To further separate the undissolved solid,
centrifuge the sample at a high speed.

o Sample Withdrawal and Filtration: Carefully withdraw a clear aliquot of the supernatant using
a syringe. Immediately filter the aliquot through a chemically inert syringe filter to remove any
remaining solid particles.

e Quantification:

o Gravimetric Method: Accurately weigh a specific volume of the clear filtrate. Evaporate the
solvent under controlled conditions (e.g., in a drying oven) until a constant weight of the
dried disodium citrate is achieved. The solubility can then be calculated as grams of
solute per 100 mL of solvent.

o Chromatographic Method (HPLC): Dilute the clear filtrate with a suitable mobile phase to a
concentration within the calibrated range of the HPLC instrument. Analyze the sample to
determine the concentration of disodium citrate. A pre-established calibration curve with
standards of known concentrations is required for accurate quantification.

o Data Reporting: Express the solubility in standard units, such as g/100 mL or mol/L, and
specify the temperature at which the measurement was conducted.

Visualization of Experimental Workflow
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The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of disodium citrate.
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Caption: Workflow for Determining Disodium Citrate Solubility.

This comprehensive guide provides essential data and methodologies for professionals
working with disodium citrate. The provided information is crucial for formulation
development, ensuring product stability, and achieving desired therapeutic outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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